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Compound of Interest

Compound Name: Fusidic acid hemihydrate

Cat. No.: B6595041

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fusidic acid is a bacteriostatic antibiotic primarily effective against Gram-positive bacteria,
including Staphylococcus aureus.[1][2] It functions by inhibiting bacterial protein synthesis.[2][3]
[4] The time-kill curve assay is a crucial in vitro pharmacodynamic method used to assess the
antimicrobial activity of a compound against a specific bacterial strain over time.[5] This assay
provides valuable data on whether an antibiotic's effect is bactericidal (kills bacteria) or
bacteriostatic (inhibits growth) and the rate at which this occurs.[6] This application note
provides a detailed protocol for performing a time-kill curve assay for fusidic acid
hemihydrate, typically against Staphylococcus aureus, a common target for this antibiotic.

Mechanism of Action of Fusidic Acid

Fusidic acid inhibits bacterial protein synthesis by targeting the elongation factor G (EF-G).[1]
[7] During the translocation step of protein synthesis, EF-G binds to the ribosome to facilitate
the movement of peptidyl-tRNA from the A-site to the P-site. Fusidic acid binds to the EF-G-
ribosome complex after GTP hydrolysis, effectively locking EF-G onto the ribosome.[1][7] This
prevents the release of EF-G, thereby halting the elongation of the polypeptide chain and
ultimately stopping protein synthesis.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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